Cas no 2228127-71-5 (methyl 2-amino-2-(3-methoxy-2-nitrophenyl)acetate)

• Product Name: methyl 2-amino-2-(3-methoxy-2-nitrophenyl)acetate
• CAS No: 2228127-71-5
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 6455051
• PubChem ID: 165663439
• Update Time: 2025-05-19

methyl 2-amino-2-(3-methoxy-2-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-methoxy-2-nitrophenyl)acetate
• EN300-1851595
• 2228127-71-5

• Inchi： 1S/C10H12N2O5/c1-16-7-5-3-4-6(9(7)12(14)15)8(11)10(13)17-2/h3-5,8H,11H2,1-2H3
• InChI Key： UOKGVPRPJAYDTR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1[N+](=O)[O-])C(C(=O)OC)N

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų

Additional information on methyl 2-amino-2-(3-methoxy-2-nitrophenyl)acetate

Methyl 2-Amino-2-(3-Methoxy-2-Nitrophenyl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(3-methoxy-2-nitrophenyl)acetate, with the CAS number No. 22281-71-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes an amino group, a methoxy group, and a nitro group attached to a phenyl ring, all of which contribute to its versatile chemical properties. Recent studies have highlighted its potential applications in drug development, particularly in the design of targeted therapies for various diseases.

The synthesis of methyl 2-amino-2-(3-methoxy-2-nitrophenyl)acetate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Researchers have optimized this process to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only streamlined the production of the compound but also opened new avenues for its modification and functionalization.

One of the most intriguing aspects of methyl 2-amino-2-(3-methoxy-2-nitrophenyl)acetate is its ability to act as a precursor for bioactive molecules. For instance, recent studies have demonstrated its utility in the synthesis of anti-inflammatory agents and neuroprotective drugs. The presence of the nitro group on the phenyl ring imparts strong electron-withdrawing effects, which can enhance the compound's reactivity in various biochemical pathways. Additionally, the methoxy group contributes to selective solubility and targeted delivery, making it an ideal candidate for drug delivery systems.

In terms of structural characterization, methyl 2-amino-2-(3-methoxy-2-nitrophenyl)acetate has been extensively studied using advanced spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, intermolecular interactions, and stability under different conditions. For example, researchers have identified key hydrogen bonding patterns that play a critical role in stabilizing the compound's structure during thermal or chemical stress.

The biological activity of methyl 2-amino-2-(3-methoxy-2-nitrophenyl)acetate has been explored in various model systems. In vitro experiments have shown that it exhibits potent antimicrobial activity against a range of bacterial and fungal pathogens. Furthermore, preliminary studies suggest that it may possess anticancer properties, particularly in inhibiting the proliferation of certain cancer cell lines. These findings underscore the potential of this compound as a lead molecule for drug discovery.

From a materials science perspective, methyl 2-amino-2-(3-methoxy-2-nitrophenyl)acetate has shown promise as a building block for advanced materials such as polymeric composites and nanomaterials. Its functional groups enable it to participate in diverse polymerization reactions, leading to materials with tailored mechanical and electronic properties. Recent research has focused on its application in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

In conclusion, methyl 2-amino-2-(3-methoxy-2-nitrophenyl)acetate (CAS No. 22181715) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new facets of its properties and uses, this compound is poised to make meaningful contributions to the development of innovative solutions in medicine and materials science.